N-(3-ethoxybenzyl)(2-pyridyl)methanamine

• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol
• IUPAC Name: 1-(3-ethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine
• InChI: InChI=1S/C15H18N2O/c1-2-18-15-8-5-6-13(10-15)11-16-12-14-7-3-4-9-17-14/h3-10,16H,2,11-12H2,1H3
• InChI Key: HMQWATCFCQAUIS-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)CNCC2=CC=CC=N2

Description

N-(3-ethoxybenzyl)(2-pyridyl)methanamine, also known as EBPM, is a chemical compound that has gained attention in scientific research due to its potential applications in neuroscience and pharmacology.

Mechanism of Action

N-(3-ethoxybenzyl)(2-pyridyl)methanamine is believed to exert its effects by binding to specific receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT1A receptor. By binding to these receptors, N-(3-ethoxybenzyl)(2-pyridyl)methanamine can modulate the activity of these neurotransmitters, leading to changes in behavior and mood.
Biochemical and Physiological Effects:
Studies have shown that N-(3-ethoxybenzyl)(2-pyridyl)methanamine can have a range of biochemical and physiological effects, including changes in dopamine and serotonin levels, as well as alterations in brain activity and behavior. N-(3-ethoxybenzyl)(2-pyridyl)methanamine has been shown to increase dopamine release in certain brain regions, which may contribute to its potential as a therapeutic agent for Parkinson's disease. It has also been shown to have antidepressant-like effects in animal models, possibly through its modulation of serotonin activity.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-ethoxybenzyl)(2-pyridyl)methanamine in lab experiments is its specificity for certain receptors in the brain, which allows researchers to study the effects of modulating these receptors in a controlled manner. However, one limitation of using N-(3-ethoxybenzyl)(2-pyridyl)methanamine is its relatively low potency compared to other compounds that target the same receptors. This may limit its usefulness in certain types of experiments.

Future Directions

There are several potential future directions for research involving N-(3-ethoxybenzyl)(2-pyridyl)methanamine. One area of interest is its potential as a therapeutic agent for neurological disorders, such as Parkinson's disease and depression. Further studies are needed to determine its efficacy and safety in human subjects. Another area of interest is its potential as a tool for studying the role of specific neurotransmitters in behavior and cognition. By modulating the activity of these neurotransmitters, researchers can gain a better understanding of their function in the brain. Finally, further research is needed to optimize the synthesis and purification methods for N-(3-ethoxybenzyl)(2-pyridyl)methanamine, which may improve its potency and usefulness in lab experiments.

Synthesis Methods

N-(3-ethoxybenzyl)(2-pyridyl)methanamine can be synthesized through a multi-step process involving the reaction of 3-ethoxybenzaldehyde with 2-pyridylmethylamine in the presence of a reducing agent. The resulting product is then subjected to further purification steps to obtain pure N-(3-ethoxybenzyl)(2-pyridyl)methanamine.

Scientific Research Applications

N-(3-ethoxybenzyl)(2-pyridyl)methanamine has been shown to have potential applications in neuroscience and pharmacology research. It has been studied for its ability to modulate the activity of certain neurotransmitters, including dopamine and serotonin, which are involved in regulating mood, behavior, and cognition. N-(3-ethoxybenzyl)(2-pyridyl)methanamine has also been investigated for its potential as a therapeutic agent for various neurological disorders, such as Parkinson's disease and depression.